Cas no 1268693-26-0 (methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate structure
1268693-26-0 structure
Product Name:methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
CAS No:1268693-26-0
MF:C16H23BO4
MW:290.162425279617
CID:2109356
Update Time:2023-11-19

methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • MFHDDRPXWHLGGD-UHFFFAOYSA-N
    • CID 68021937
    • Benzoic acid, 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • Inchi: 1S/C16H23BO4/c1-10-8-12(14(18)19-7)9-11(2)13(10)17-20-15(3,4)16(5,6)21-17/h8-9H,1-7H3
    • InChI Key: MFHDDRPXWHLGGD-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C)=CC(C(=O)OC)=CC=2C)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 379
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 398.1±42.0 °C(Predicted)
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